Cas no 685107-43-1 (6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 685107-43-1
• MF: C₁₃H₁₂N₄O₄S₂
• MW: 352.388779640198
• CID: 5013996
• Update Time: 2023-08-25

6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-(methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(benzenesulfonyl)-6-methanesulfonylpyrazolo[1,5-a]pyrimidin-7-amine
• MLS000763406
• HMS2728K06
• SMR000336283
• 6-(Methylsulfonyl)-3-(phenylsulfonyl)pyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C13H12N4O4S2/c1-22(18,19)10-7-15-13-11(8-16-17(13)12(10)14)23(20,21)9-5-3-2-4-6-9/h2-8H,14H2,1H3
• InChI Key： RSGMUZPHVSCTBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=NN2C(=C(C=NC2=1)S(C)(=O)=O)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 634
• XLogP3: 0.6
• Topological Polar Surface Area: 141

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines 3-arylsulfonyl-pyrazolo[1,5-a]pyrimidines